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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of pentadecylamine in the creation of hydrophobic coatings. Pentadecylamine, a

15-carbon chain alkylamine, is an effective molecule for surface modification due to the

hydrophobicity of its long aliphatic chain and the reactivity of its terminal amine group. These

properties allow for the formation of self-assembled monolayers (SAMs) or grafted layers on

various substrates, significantly increasing their water repellency.

Principle of Action
The hydrophobic properties of pentadecylamine coatings are derived from the dense packing

of the 15-carbon alkyl chains. When assembled on a surface, these nonpolar chains orient

themselves away from the substrate, creating a low-energy surface that repels water. The

terminal amine group (-NH2) can be used to either directly physisorb onto surfaces with

appropriate functional groups or be covalently bonded to substrates for more robust and

durable coatings. This surface modification is critical in various applications, including

biomedical devices to reduce biofouling, and in drug delivery systems to create hydrophobic

matrices for controlled release.

Quantitative Data Summary
The following table summarizes typical quantitative data obtained for long-chain amine-based

hydrophobic coatings. While specific data for pentadecylamine is limited in publicly available
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literature, the data for octadecylamine (C18) and dodecylamine (C12) provide a strong proxy

for the expected performance. The water contact angle is a primary measure of hydrophobicity,

with higher angles indicating greater water repellency.

Coating
Material/Substrate

Method of
Deposition

Water Contact
Angle (°)

Reference/Analogy

Octadecylamine-

functionalized

graphene on

Polyester

Dip Coating Up to 148° [1]

Dodecylamine-

modified nano-SiO2

on Rock Surface

Adsorption 136.36° (from 37.34°) [2]

Amine-terminated

Alkanethiol SAM on

Gold

Self-Assembly ~11-12 (pH adjusted) [3]

Uncoated

Polydimethylsiloxane

(PDMS)

- 116.7° ± 2.21° [4]

Polydopamine coated

PDMS
Dip Coating 40-70° [4]

Experimental Protocols
Detailed methodologies for key experiments in the preparation and characterization of

pentadecylamine-based hydrophobic coatings are provided below.

Protocol 1: Preparation of a Pentadecylamine Self-
Assembled Monolayer (SAM) on a Gold Substrate
This protocol is adapted from established methods for forming alkanethiol SAMs on gold and is

suitable for creating a well-ordered hydrophobic surface.

Materials and Reagents:
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Gold-coated substrates (e.g., silicon wafers, glass slides)

Pentadecylamine

Absolute Ethanol (200 proof)

Ammonium Hydroxide (NH4OH) or Triethylamine

High-purity Nitrogen gas

Clean glassware (beakers, petri dishes)

Sonicator

Tweezers

Procedure:

Substrate Cleaning:

Thoroughly clean the gold substrates to remove organic contaminants. A common method

is to sonicate the substrates sequentially in acetone, isopropanol, and finally ethanol for

10-15 minutes each.

Dry the substrates under a gentle stream of high-purity nitrogen gas. Use immediately to

prevent re-contamination.

Thiol Solution Preparation:

Prepare a 1-5 mM solution of pentadecylamine in absolute ethanol.

To ensure the terminal amine group is deprotonated to facilitate self-assembly, adjust the

pH of the ethanolic solution to approximately 11-12 by adding a few drops of ammonium

hydroxide or triethylamine.[3]

Sonicate the solution for 5-10 minutes to ensure the pentadecylamine is fully dissolved.

[3]
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Self-Assembly Process:

Immerse the clean, dry gold substrates into the pentadecylamine solution in a sealed

container (e.g., petri dish).

To minimize oxidation, it is recommended to backfill the container with nitrogen gas before

sealing.[3]

Allow the self-assembly to proceed for 24-48 hours at room temperature. Longer

immersion times generally result in more ordered and densely packed monolayers.[3]

Post-Assembly Rinsing and Drying:

After incubation, carefully remove the substrates from the solution using clean tweezers.

Rinse the substrates thoroughly with fresh absolute ethanol to remove any non-covalently

bound molecules.

Dry the substrates under a gentle stream of high-purity nitrogen gas.

Storage:

Store the prepared SAM-coated substrates in a clean, dry environment, such as a

desiccator or under an inert atmosphere.

Protocol 2: Grafting Pentadecylamine onto a Silica-
Based Substrate
This protocol describes a method for covalently attaching pentadecylamine to a silica-based

surface (e.g., glass, silicon wafer) that has been activated to present hydroxyl groups.

Materials and Reagents:

Silica-based substrates (glass slides, silicon wafers)

Pentadecylamine

(3-Aminopropyl)triethoxysilane (APTES) as an adhesion promoter
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Toluene (anhydrous)

Ethanol

Hydrochloric acid (HCl)

Deionized water

Oven or furnace

Procedure:

Substrate Activation (Hydroxylation):

Clean the silica substrates by sonicating in ethanol and deionized water.

Immerse the substrates in a piranha solution (3:1 mixture of concentrated sulfuric acid and

30% hydrogen peroxide) for 30 minutes to introduce hydroxyl (-OH) groups on the surface.

(Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care

in a fume hood).

Rinse thoroughly with deionized water and dry in an oven at 120°C.

Surface Silanization with APTES:

Prepare a 2% (v/v) solution of APTES in anhydrous toluene.

Immerse the activated substrates in the APTES solution for 2 hours at room temperature

under an inert atmosphere.

Rinse the substrates with toluene and then ethanol to remove excess APTES.

Cure the APTES layer by baking the substrates at 110°C for 30 minutes. This will create a

surface terminated with primary amine groups.

Grafting of Pentadecylamine:
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This step would typically involve a chemical reaction to link the pentadecylamine to the

APTES-modified surface. As a direct reaction is not straightforward, an alternative is to

create a hydrophobic layer using a silane with a long alkyl chain. For a direct hydrophobic

coating without an intermediate step, a silane like (tridecafluoro-1,1,2,2-

tetrahydrooctyl)trimethoxysilane could be used after plasma treatment and hydrolysis.[5]

An adapted approach for amine coupling could involve:

Preparing a solution of a suitable crosslinker (e.g., glutaraldehyde) in a buffer (e.g., PBS

pH 7.4).

Immersing the APTES-coated substrate in the crosslinker solution to activate the surface

amines.

Rinsing the substrate and then immersing it in a solution of pentadecylamine to allow for

covalent bond formation.

Protocol 3: Characterization of Hydrophobic Surfaces by
Water Contact Angle Measurement
This protocol outlines the standard procedure for measuring the static water contact angle to

quantify the hydrophobicity of the prepared coatings.

Equipment:

Contact Angle Goniometer with a high-resolution camera

Syringe with a flat-tipped needle for droplet deposition

Vibration-free table

Procedure:

Sample Preparation:

Ensure the coated substrate is clean and dry.

Place the substrate on the sample stage of the goniometer.
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Droplet Deposition:

Fill the syringe with high-purity deionized water.

Carefully dispense a small droplet of water (typically 2-5 µL) onto the surface of the coated

substrate.

Image Capture and Angle Measurement:

Capture a high-resolution image of the droplet at the solid-liquid-vapor interface.

Use the goniometer's software to measure the angle between the tangent of the droplet

and the substrate surface at the three-phase contact point.

Perform measurements at multiple locations on the surface to ensure uniformity and

calculate an average contact angle. A higher contact angle signifies a more hydrophobic

surface. Surfaces with contact angles greater than 90° are considered hydrophobic, while

those exceeding 150° are superhydrophobic.[6]

Visualizations
Experimental Workflow for SAM Preparation
Caption: Workflow for preparing a pentadecylamine self-assembled monolayer.

Logical Relationship for Hydrophobicity
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Caption: Relationship between pentadecylamine structure and surface hydrophobicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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